Cas no 25848-68-4 (3beta,7alpha-Dihydroxy-5alpha-androstan-17-on)
25848-68-4 structure
Product Name:3beta,7alpha-Dihydroxy-5alpha-androstan-17-on
CAS No:25848-68-4
MF:C19H30O3
MW:306.439706325531
CID:2036017
PubChem ID:9815044
Update Time:2025-04-21
3beta,7alpha-Dihydroxy-5alpha-androstan-17-on Chemical and Physical Properties
Names and Identifiers
-
- 3beta,7alpha-Dihydroxy-5alpha-androstan-17-on
- 3beta,7alpha-dihydroxy-5alpha-androstan-17-one
- 3beta-7alpha-Dihydroxy-5alpha-androstane-17-one
- 7alpha hydroxy isoandrosterone
- 7alpha-hydroxy-EpiA
- Androstan-17-one, 3,7-dihydroxy-, (3β,5α,7α)-
-
- Inchi: 1S/C19H30O3/c1-18-7-5-12(20)9-11(18)10-15(21)17-13-3-4-16(22)19(13,2)8-6-14(17)18/h11-15,17,20-21H,3-10H2,1-2H3/t11-,12+,13+,14+,15-,17+,18+,19+/m1/s1
- InChI Key: VFPMCLQMAUVEHD-KMQZSKAMSA-N
- SMILES: O[C@@H]1C[C@H]2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)C(CC[C@H]3[C@@H]21)=O)O
Computed Properties
- Exact Mass: 306.21949481g/mol
- Monoisotopic Mass: 306.21949481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.158±0.06 g/cm3(Predicted)
- Boiling Point: 454.7±45.0 °C(Predicted)
- pka: 14.75±0.70(Predicted)
3beta,7alpha-Dihydroxy-5alpha-androstan-17-on Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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